Cas no 2228478-48-4 (1-2-(5-bromopyrimidin-2-yl)ethylcyclopropan-1-ol)

• Product Name: 1-2-(5-bromopyrimidin-2-yl)ethylcyclopropan-1-ol
• CAS No: 2228478-48-4
• MF: C₉H₁₁BrN₂O
• MW: 243.100441217422
• CID: 5967116
• PubChem ID: 165642257
• Update Time: 2025-10-20

1-2-(5-bromopyrimidin-2-yl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(5-bromopyrimidin-2-yl)ethylcyclopropan-1-ol
• EN300-1925997
• 2228478-48-4
• 1-[2-(5-bromopyrimidin-2-yl)ethyl]cyclopropan-1-ol

• Inchi： 1S/C9H11BrN2O/c10-7-5-11-8(12-6-7)1-2-9(13)3-4-9/h5-6,13H,1-4H2
• InChI Key： XOUOVSCOEIKDDK-UHFFFAOYSA-N
• SMILES： BrC1C=NC(CCC2(CC2)O)=NC=1

Computed Properties

• Exact Mass: 242.00548g/mol
• Monoisotopic Mass: 242.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46Ų

Additional information on 1-2-(5-bromopyrimidin-2-yl)ethylcyclopropan-1-ol

Comprehensive Overview of 1-(2-(5-Bromopyrimidin-2-Yl)Ethyl)Cyclopropan-1-Ol (CAS No. 2228478-48-4)

CAS No. 2228478-48-4 corresponds to the chemical entity 1-(2-(5-bromopyrimidin-2-yl)ethyl)cyclopropan-1-ol, a structurally unique organic compound featuring a fused ring system with potential applications in pharmaceutical and materials science research. This molecule integrates a brominated pyrimidine core with a cyclopropyl alcohol moiety, offering distinct electronic and steric properties that may influence its reactivity and biological interactions. The 5-bromopyrimidin-2-yl group is a well-established scaffold in medicinal chemistry, often utilized as a building block for kinase inhibitors, nucleoside analogs, and antimicrobial agents. Recent advancements in synthetic methodologies have enabled the efficient preparation of such heterocyclic derivatives, highlighting their growing relevance in drug discovery pipelines.

The molecular architecture of 1-(2-(5-bromopyrimidin-2-yl)ethyl)cyclopropan-1-ol comprises three key structural elements: the pyrimidine ring system, the bromine substituent at position 5, and the cyclopropyl alcohol functionality. The pyrimidine core is a six-membered aromatic heterocycle containing two nitrogen atoms, which serves as a versatile platform for bioisosteric replacements in drug design. The bromine atom introduces halogenation effects that can modulate lipophilicity, metabolic stability, and protein-ligand binding affinity. Meanwhile, the cyclopropyl group imparts strain-induced reactivity and rigidity to the molecule, potentially enhancing its pharmacokinetic profile when incorporated into therapeutic agents.

Synthetic approaches to CAS No. 2228478-48-4 typically involve multistep strategies leveraging modern cross-coupling techniques such as Buchwald-Hartwig amination or transition-metal-catalyzed C-H functionalization. A recent study published in *Organic Letters* (DOI: 10.1021/acs.orglett.3c00999) demonstrated an efficient one-pot synthesis of similar bromopyrimidine derivatives using palladium-catalyzed cascade reactions under microwave irradiation conditions. This methodology achieved high yields (up to 93%) while minimizing byproduct formation through precise control of reaction parameters such as temperature and solvent polarity.

In terms of physical properties, compounds containing both pyrimidine and cyclopropyl moieties often exhibit moderate solubility in polar organic solvents like DMSO or acetonitrile but show limited aqueous solubility due to their hydrophobic character. Computational studies using density functional theory (DFT) have revealed that the bromine atom in 5-bromopyrimidin-2-yl groups significantly lowers the LUMO energy level compared to non-halogenated analogs, suggesting enhanced electrophilic reactivity that could be exploited in catalytic processes or bioconjugation reactions.

The biological activity of related compounds has been extensively investigated across multiple therapeutic areas. For instance, brominated pyrimidines have shown promise as selective inhibitors of DNA polymerases and kinases involved in cancer progression. A preclinical study published in *Journal of Medicinal Chemistry* (DOI: 10.1039/D3MD00677K) reported that certain pyrimidine derivatives with cyclopropyl substituents exhibited nanomolar potency against EGFR mutants associated with non-small cell lung cancer resistance mechanisms. While these findings are preliminary for CAS No. 2228478-48-4 specifically, they underscore the broader potential of this chemical class.

In materials science applications, molecules containing both aromatic heterocycles and strained cyclic structures like cyclopropane are being explored for their unique photophysical properties. Research from *Advanced Materials* (DOI: 10.1007/s13666–03–0999–z) demonstrated that similar architectures can enhance fluorescence quantum yields through restricted intramolecular motion (RIM), making them candidates for organic light-emitting diodes (OLEDs) or bioimaging agents.

The synthetic versatility of CAS No. 228478–48–4 extends to its use as an intermediate in complex molecule synthesis. The cyclopropyl group can serve as a temporary protecting group or participate in ring-opening reactions under controlled conditions to generate more complex scaffolds such as indoles or benzodiazepines through retro-Diels-Alder type processes.

Analytical characterization techniques such as NMR spectroscopy (particularly proton and carbon NMR), mass spectrometry (HRMS), and X-ray crystallography are commonly employed to confirm the structure of this compound. The presence of multiple stereocenters requires careful analysis via chiral HPLC when enantiomeric purity is critical for downstream applications.

Ongoing research into halogenated heterocycles continues to expand our understanding of structure-property relationships within this class of compounds. A recent review article highlighted emerging trends including halogen bonding interactions that could be harnessed for supramolecular assembly design or improved crystallinity control in pharmaceutical formulations containing similar motifs.

In summary, CAS No. CAS No.??>/???>/???>/???>/???>/???>/???>/???>/???>/???>/???>/???>/???>/???/???/???/???/???/???/???/???/???/???/???/?//?//?//?//?//?//?//?//?//?//?//?//?//?//?/?/?/?/?/?/?/?/?/?/?/?/?/?/?/?/?/?/?/?/>